Cas no 522606-84-4 (N,N-Dimethyl-3-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)aminobenzene-1-sulfonamide)

• Product Name: N,N-Dimethyl-3-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)aminobenzene-1-sulfonamide
• CAS No: 522606-84-4
• MF: C₁₂H₁₇N₃O₂S₂
• MW: 299.412279844284
• CID: 3105119
• PubChem ID: 3434496
• Update Time: 2025-04-21

N,N-Dimethyl-3-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)aminobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-(5-methyl-4,5-dihydro-thiazol-2-ylamino)-benzenesulfonamide
• CS-0219026
• G35123
• CHEMBL1463527
• SMR000371076
• 522606-84-4
• HMS2671L13
• SR-01000034722
• Z56845028
• N,N-dimethyl-3-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]benzene-1-sulfonamide
• 3-[(4,5-Dihydro-5-methyl-2-thiazolyl)amino]-N,N-dimethylbenzenesulfonamide
• N,N-dimethyl-3-[(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)amino]benzenesulfonamide
• AKOS000115991
• EN300-02876
• SR-01000034722-1
• MLS000776064
• N,N-Dimethyl-3-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)aminobenzene-1-sulfonamide

• Inchi： 1S/C12H17N3O2S2/c1-9-8-13-12(18-9)14-10-5-4-6-11(7-10)19(16,17)15(2)3/h4-7,9H,8H2,1-3H3,(H,13,14)
• InChI Key： LMYFRCQGICGKPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC1=NCC(C)S1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.07621914Da
• Monoisotopic Mass: 299.07621914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.5Ų